Cas no 1805048-84-3 (4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid)
4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid
-
- Inchi: 1S/C7H3F2I2NO2/c8-5(9)2-1-3(7(13)14)12-6(11)4(2)10/h1,5H,(H,13,14)
- InChI Key: MHXNWDSQYLWUER-UHFFFAOYSA-N
- SMILES: IC1=C(N=C(C(=O)O)C=C1C(F)F)I
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 230
- XLogP3: 2.7
- Topological Polar Surface Area: 50.2
4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029072465-250mg |
4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid |
1805048-84-3 | 97% | 250mg |
$504.00 | 2022-04-01 | |
| Alichem | A029072465-500mg |
4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid |
1805048-84-3 | 97% | 500mg |
$790.55 | 2022-04-01 | |
| Alichem | A029072465-1g |
4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid |
1805048-84-3 | 97% | 1g |
$1,579.40 | 2022-04-01 |
4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid
Introduction to 4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic Acid (CAS No. 1805048-84-3)
4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid (CAS No. 1805048-84-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, including the presence of difluoromethyl and diiodopyridine moieties, presents a rich scaffold for the development of novel bioactive molecules. Its molecular structure not only offers a versatile platform for chemical modifications but also holds promise for addressing various therapeutic challenges.
The diiodopyridine core is particularly noteworthy due to its ability to participate in diverse chemical reactions, such as cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions enable the introduction of additional functional groups, thereby expanding the compound's utility in drug discovery and material science. The presence of two iodine atoms on the pyridine ring enhances its reactivity, making it an attractive intermediate for constructing more complex molecules.
In recent years, there has been a surge in research focused on developing new pharmaceutical agents with improved efficacy and reduced side effects. The difluoromethyl group is a key structural feature that has been extensively studied for its ability to enhance metabolic stability and binding affinity to biological targets. This group is often incorporated into drug molecules to improve their pharmacokinetic properties, ensuring better absorption, distribution, metabolism, excretion, and toxicity profiles.
The combination of these features makes 4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid a valuable building block for medicinal chemists. Its application in the synthesis of small-molecule inhibitors has been explored in various therapeutic areas, including oncology, inflammation, and infectious diseases. The compound's versatility allows researchers to design molecules that can interact with specific biological pathways, offering new avenues for therapeutic intervention.
Recent advancements in synthetic methodologies have further enhanced the utility of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex derivatives with high precision. These methods have opened up new possibilities for generating novel compounds with tailored properties, which can be optimized for specific biological activities.
The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of antiviral and anticancer agents. For instance, studies have demonstrated its role in developing inhibitors targeting viral proteases and kinases, which are critical for viral replication and survival. Additionally, its incorporation into small-molecule libraries has facilitated high-throughput screening campaigns aimed at identifying lead compounds with promising therapeutic effects.
In conclusion, 4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid represents a significant advancement in the realm of pharmaceutical chemistry. Its unique structural attributes and reactivity profile make it an indispensable tool for researchers striving to develop innovative therapeutic solutions. As our understanding of biological mechanisms continues to evolve, this compound is poised to play a pivotal role in shaping the future of drug discovery and development.
1805048-84-3 (4-(Difluoromethyl)-2,3-diiodopyridine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)